6-Butylpyridin-2-ol

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 6-butyl-1H-pyridin-2-one
• InChI: InChI=1S/C9H13NO/c1-2-3-5-8-6-4-7-9(11)10-8/h4,6-7H,2-3,5H2,1H3,(H,10,11)
• InChI Key: KPOKLVPNESGKHT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=CC(=O)N1

Description

6-Butylpyridin-2-ol is a pyridine derivative featuring a hydroxyl group at the 2-position and a butyl substituent at the 6-position. While specific data on this compound are absent in the provided evidence, its structural analogs, such as pyridin-2-ol, 2-aminopyridin-3-ol, and 6-(furan-2-yl)pyridin-2-ol, offer insights into trends in physicochemical properties and safety profiles.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Substituent(s)
Pyridin-2-ol	72762-00-6	C₅H₅NO	95.10	-OH at position 2
2-Aminopyridin-3-ol	16867-03-1	C₅H₆N₂O	110.10	-NH₂ at position 2, -OH at position 3
6-(furan-2-yl)pyridin-2-ol	41220-24-0	C₉H₇NO₂	161.16	-OH at position 2, furan-2-yl at position 6
6-Butylpyridin-2-ol	Not available	C₉H₁₃NO (inferred)	~151.2 (estimated)	-OH at position 2, -C₄H₉ at position 6

Key Observations :

• Substituent Effects : The addition of bulky groups (e.g., butyl or furan) increases molar mass significantly compared to unsubstituted pyridin-2-ol. For example, 6-(furan-2-yl)pyridin-2-ol has a molar mass of 161.16 g/mol due to the fused aromatic furan ring .

Research Findings and Trends

While direct data on 6-Butylpyridin-2-ol are unavailable, inferences can be drawn:

• Safety Profile : Alkyl chains (e.g., butyl) may reduce acute toxicity compared to reactive groups like -NH₂, but prolonged exposure risks remain uncharacterized.